Cas no 1123169-17-4 (6-bromo-1,2-benzoxazole-3-carboxylic acid)

• Product Name: 6-bromo-1,2-benzoxazole-3-carboxylic acid
• CAS No: 1123169-17-4
• MF: C₈H₄BrNO₃
• MW: 242.026261329651
• MDL: MFCD09027541
• CID: 1026932
• PubChem ID: 45599157
• Update Time: 2025-08-04

6-bromo-1,2-benzoxazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-Bromobenzo[d]isoxazole-3-carboxylic acid
• 6-bromo-1,2-benzoxazole-3-carboxylic acid
• 6-Bromo-benzo[d]isoxazole-3-carboxylic acid
• AKOS016005869
• CHEMBL4978239
• 1123169-17-4
• MFCD09027541
• J-002750
• EN300-371728
• SB30727
• F13895
• DB-060188
• Z1269135454
• AS-47484
• CS-0103843
• YUB16917
• DTXSID90670751
• SCHEMBL19900067
• 6-Bromobenzo[d]isoxazole-3-carboxylicacid

• MDL： MFCD09027541
• Inchi： 1S/C8H4BrNO3/c9-4-1-2-5-6(3-4)13-10-7(5)8(11)12/h1-3H,(H,11,12)
• InChI Key： MTNXSWYFNMWKQE-UHFFFAOYSA-N
• SMILES： BrC1C=CC2C(C(=O)O)=NOC=2C=1

Computed Properties

• Exact Mass: 240.93700
• Monoisotopic Mass: 240.93746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• Density: 1.9±0.1 g/cm3
• Boiling Point: 434.0±25.0 °C at 760 mmHg
• Flash Point: 216.3±23.2 °C
• PSA: 63.33000
• LogP: 2.28850
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

6-bromo-1,2-benzoxazole-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 22
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Storage Condition：Sealed in dry,2-8°C(BD211654)

Additional information on 6-bromo-1,2-benzoxazole-3-carboxylic acid

6-Bromo-1,2-benzoxazole-3-carboxylic Acid (CAS No. 1123169-17-4): Properties, Applications, and Market Insights

6-Bromo-1,2-benzoxazole-3-carboxylic acid (CAS No. 1123169-17-4) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This benzoxazole derivative serves as a crucial building block in organic synthesis, particularly for developing novel bioactive molecules. With the increasing demand for heterocyclic compounds in drug discovery, this brominated carboxylic acid stands out due to its unique structural features and versatile reactivity.

The molecular structure of 6-bromo-1,2-benzoxazole-3-carboxylic acid combines a benzoxazole core with both carboxylic acid functionality and a bromine substituent at the 6-position. This arrangement creates multiple reactive sites that enable diverse chemical transformations, making it valuable for medicinal chemistry applications. Researchers frequently utilize this compound as a precursor for synthesizing more complex benzoxazole-containing pharmaceuticals, which are known for their wide range of biological activities.

In the pharmaceutical industry, 6-bromo-1,2-benzoxazole derivatives have shown promise in addressing current healthcare challenges. Recent studies explore their potential as antimicrobial agents, particularly against drug-resistant pathogens—a critical area of research given the global rise of antibiotic resistance. The compound's structural features allow for modifications that can enhance drug bioavailability and target specificity, key considerations in modern drug development pipelines.

The synthesis of 6-bromo-1,2-benzoxazole-3-carboxylic acid typically involves bromination of appropriate benzoxazole precursors followed by carboxylation or oxidation steps. Process optimization for this compound has become a focus area, as manufacturers seek to improve yield and purity while maintaining cost-effectiveness—factors that significantly impact its commercial viability. Advanced green chemistry approaches are being investigated to make the production more sustainable, aligning with the pharmaceutical industry's growing emphasis on environmentally friendly synthesis.

Analytical characterization of CAS 1123169-17-4 employs standard techniques including NMR spectroscopy, mass spectrometry, and HPLC analysis. These methods ensure the compound meets the stringent purity requirements for research and industrial applications. The development of robust quality control protocols for this material has become increasingly important as its applications expand into more regulated sectors.

Market trends indicate growing demand for 6-bromo-1,2-benzoxazole-3-carboxylic acid, particularly from contract research organizations and academic institutions engaged in hit-to-lead optimization programs. The compound's versatility in creating structure-activity relationships makes it valuable for exploring new biological targets. Suppliers are responding by offering the material in various quantities, from milligram-scale for initial screening to kilogram quantities for process development.

Storage and handling of 6-bromo-1,2-benzoxazole carboxylic acid require standard laboratory precautions. The compound should be kept in airtight containers under appropriate conditions to maintain stability. While not classified as highly hazardous, proper personal protective equipment should be used when handling the material, following good laboratory practices common to all fine chemicals.

Recent patent literature reveals innovative applications of 1123169-17-4 in developing kinase inhibitors and GPCR modulators, reflecting the compound's relevance in targeting prevalent disease mechanisms. Its incorporation into combinatorial chemistry libraries has facilitated the discovery of novel lead compounds, particularly in oncology and inflammation research areas that dominate current pharmaceutical R&D investments.

The future outlook for 6-bromo-1,2-benzoxazole-3-carboxylic acid appears promising, with potential expansions into material science applications beyond its traditional pharmaceutical uses. Researchers are investigating its incorporation into organic electronic materials and coordination complexes, leveraging the benzoxazole moiety's electron-transport properties. This diversification could open new market opportunities for this versatile chemical building block.

For researchers sourcing CAS 1123169-17-4, important considerations include supplier reliability, batch-to-batch consistency, and comprehensive analytical documentation. The compound's growing importance in drug discovery underscores the need for high-quality material that can support reproducible results in sensitive biological assays. As the scientific community continues to explore the potential of benzoxazole chemistry, this brominated derivative remains a valuable tool for innovative research across multiple disciplines.